molecular formula C7H9BO3 B1301990 4-(Hydroxymethyl)phenylboronic acid CAS No. 59016-93-2

4-(Hydroxymethyl)phenylboronic acid

Cat. No. B1301990
CAS RN: 59016-93-2
M. Wt: 151.96 g/mol
InChI Key: PZRPBPMLSSNFOM-UHFFFAOYSA-N
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Patent
US06576789B1

Procedure details

Analogously to Example 12, 12 g (52 mmol) of pinacolyl 4-formylphenylboronate were hydrogenated in 100 ml of methanol, giving 11.7 g (50 mmol) of 4-(hydroxymethyl)phenylboronic acid.
Name
pinacolyl 4-formylphenylboronate
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
[CH:1]([C:3]1[CH:8]=[CH:7][C:6]([B:9]([O-:17])[O:10]C(C(C)(C)C)C)=[CH:5][CH:4]=1)=[O:2]>CO>[OH:2][CH2:1][C:3]1[CH:4]=[CH:5][C:6]([B:9]([OH:17])[OH:10])=[CH:7][CH:8]=1

Inputs

Step One
Name
pinacolyl 4-formylphenylboronate
Quantity
12 g
Type
reactant
Smiles
C(=O)C1=CC=C(C=C1)B(OC(C)C(C)(C)C)[O-]
Step Two
Name
Quantity
100 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
OCC1=CC=C(C=C1)B(O)O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 50 mmol
AMOUNT: MASS 11.7 g
YIELD: CALCULATEDPERCENTYIELD 96.2%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.